Cas no 67667-67-8 (Caffeic Acid Methyl Ester)

• Product Name: Caffeic Acid Methyl Ester
• CAS No: 67667-67-8
• Molecular Formula: C₁₀H₁₀O₄
• Molecular Weight: 194.1840
• MDL: MFCD00210468
• CID: 394344
• PubChem ID: 253661776

Caffeic Acid Methyl Ester Properties

Names and Identifiers

• (E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
• Caffeic Acid Methyl Ester
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester, (2E)-
• E-CAFFEIC ACID-N-PROPYL ESTER
• (E)-3,4-Dihydroxycinnamic Acid Methyl Ester
• (E)-Methyl 3,4-Dihydroxycinnamate
• Methyl caffeate
• methyl 3-(3,4-dihydroxyphenyl)acrylate
• METHYLCAFFEATE
• Methyl 3,4-dihydroxycinnamate
• Caffeic acid, methyl ester
• methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• OCNYGKNIVPVPPX-HWKANZROSA-N
• N79173B9HF
• methyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
• methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• 3,4-dihydroxycinnamic acid methyl e
• Cinnamic acid, 3,4-dihydroxy-, methyl ester
• MFCD00210468
• (E)-3-(3,4-Dihydroxy-phenyl)-acrylic acid methyl ester
• methyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• AKOS003263230
• AS-65428
• C-1420
• Methyl 1-(3'',4''-dihydroxyphenyl)propenate
• J-502041
• BDBM50029209
• methyl (E)-3-[3,4-bis(oxidanyl)phenyl]prop-2-enoate
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester, (E)-
• E80647
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester
• 3843-74-1
• AC9787
• CS-0032054
• E-Caffeic acid methyl ester
• CHEBI:6856
• Methyl 1-(3',4'-Dihydroxyphenyl)Propenate
• methyl-3,4-dihydroxy cinnamate
• Methyl caffeate acid
• 3-(3,4-Dihydroxy-phenyl)-acrylic acid methyl ester
• A824271
• HY-N6005
• Q6823935
• (E)-Caffeic acid methyl ester
• CHEMBL17001
• 67667-67-8
• (E)-3-(3,4-dihydroxyphenyl)-2-propenoic acid methyl ester
• methyl (E)-3-(3,4-dihydroxyphenyl)acrylate
• DTXSID401030290
• UNII-N79173B9HF
• (E)-Methyl3-(3,4-dihydroxyphenyl)acrylate
• AS-56651
• 142234-81-9
• STK523948
• DB-230642
• DB-320084
• DA-55392
• ALBB-024360

• MDL： MFCD00210468
• InChIKey： OCNYGKNIVPVPPX-HWKANZROSA-N
• Inchi： 1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
• SMILES： O([H])C1=C(C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)OC([H])([H])[H])=C1[H])O[H]

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.05790880g/mol
• Heavy Atom Count: 14
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 2.06420
• PSA: 66.76000
• Melting Point: 158.0 to 162.0 deg-C
• λmax: 328(MeOH)(lit.)